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Compound of Interest

Compound Name: Rhodium nitrate

Cat. No.: B155629

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the dissolution of rhodium hydroxide in nitric
acid to produce a rhodium nitrate solution. This procedure is a critical step in the synthesis of
various rhodium compounds and catalysts. The information is compiled from established
methodologies and safety guidelines.

Introduction

Rhodium nitrate solutions are valuable precursors in the preparation of rhodium-based
catalysts and as starting materials for the synthesis of other rhodium compounds.[1][2] A
common and effective method for preparing rhodium nitrate is by dissolving rhodium
hydroxide in nitric acid.[3][4] This application note details the experimental procedure, presents
relevant quantitative data from various methods, and outlines the necessary safety
precautions.

The reaction involves the neutralization of rhodium hydroxide, a base, with nitric acid to form
the soluble salt, rhodium nitrate, and water. The process can be enhanced by heating and
concentrating the solution to ensure the complete conversion to high-purity rhodium nitrate.[1]

[2]

Quantitative Data Summary
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The following table summarizes quantitative parameters from different examples found in the

literature for the dissolution of rhodium hydroxide in nitric acid. These examples highlight

variations in reagent quantities and concentrations.

Parameter Example 1[1] Example 2[1] Example 3[3]
Starting Rhodium (as N

) 3049 3049 Not specified
hydroxide)
Nitric Acid ) )

) 423 glliter 282 glliter 62%
Concentration
o ) 40 ml (for 100g wet
Volume of Nitric Acid 227 ml 250 ml
Rh(OH)3)
Molar Ratio ~3-5 times ~3-5 times -
_ _ Not specified
(HNOs:Rh) desirable[1] desirable[1]
Not specified

Reaction Temperature

(dissolved without

95 °C (in a water bath)
[1]

105 °C (heating)[3]

concentration)
) Concentrated to ~1/3 Heated, turbidity
Concentration Step None o
of initial volume[1] observed[3]
Final Volume Not applicable 83 mi Not specified

Experimental Protocol

This protocol describes a general procedure for the dissolution of rhodium hydroxide in nitric

acid.

Materials and Equipment

e Rhodium hydroxide (Rh(OH)3)

e Concentrated nitric acid (HNOs)

e Deionized water
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Glass beakers

Graduated cylinders

Magnetic stirrer and stir bar

Heating mantle or water bath

Fume hood

Personal Protective Equipment (PPE): safety goggles, acid-resistant gloves, lab coat[5][6]

Procedure

Step 1: Preparation of Rhodium Hydroxide (if not already prepared)

Rhodium hydroxide can be prepared by precipitating it from a solution of a rhodium salt (e.g.,

rhodium chloride) by adding an alkali hydroxide solution (e.g., potassium hydroxide or sodium

hydroxide) until the pH is in the neutral or alkaline range (pH 7-9).[1][3] The precipitate should

be thoroughly washed with distilled or deionized water to remove impurities.[1][3] Washing can

be more effective when performed with heated water (70-95 °C).[1]

Step 2: Dissolution in Nitric Acid

Safety First: Perform all steps in a well-ventilated chemical fume hood.[5][6] Wear
appropriate PPE, including safety goggles, a face shield, a lab coat, and acid-resistant
gloves.[5][6]

Carefully weigh the desired amount of rhodium hydroxide and place it in a glass beaker.

In the fume hood, measure the required volume of nitric acid. The molar volume of nitric acid
should ideally be 3 to 5 times that of the rhodium to ensure the reaction goes to completion
without using an excessive amount of acid.[1]

Slowly add the nitric acid to the beaker containing the rhodium hydroxide while stirring
continuously with a magnetic stirrer. The reaction is an acid-base neutralization and can be
exothermic.
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Step 3: Heating and Concentration

To ensure the complete conversion to rhodium nitrate and to obtain a high-purity solution,
the mixture should be heated.[1][2]

Place the beaker in a water bath or on a heating mantle and heat the solution to
approximately 95 °C.[1]

Concentrate the solution by heating until the volume is reduced to about 1/3 to 3/4 of the
initial volume.[1][2] This step helps to drive the reaction to completion.[1]

Allow the solution to cool down to room temperature. The resulting solution is rhodium
nitrate.

Safety Precautions

Nitric Acid: Nitric acid is a strong oxidizer and is highly corrosive.[5][7] It can cause severe
skin and eye burns and is toxic if inhaled.[7] Always handle it in a chemical fume hood and
wear appropriate PPE.[5][6] Avoid contact with combustible materials, metals, and bases.[5]

[8]

Rhodium Compounds: While specific toxicity data for rhodium hydroxide is limited, rhodium
compounds should be handled with care.

Reaction Hazards: The reaction between nitric acid and bases can be exothermic. Add the
acid slowly and with stirring. Heating should be controlled to avoid vigorous boiling.

Waste Disposal: Dispose of all chemical waste according to institutional and local
regulations. Neutralize acidic waste before disposal if required.

Visualized Workflow

The following diagram illustrates the experimental workflow for dissolving rhodium hydroxide in

nitric acid.
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Caption: Workflow for Rhodium Hydroxide Dissolution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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